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Chemical & Physical Properties of Trimyristin

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Trimyristin

CAS No.: 555-45-3

Cat. No.: S545909

The table below summarizes the key identifiers and physical characteristics of trimyristin for a quick

reference.
Property Value | Description
Systematic IUPAC Propane-1,2,3-triyl tri(tetradecanoate) [1]
Name
CAS Registry 555-45-3 [2] [3]
Number

Molecular Formula CasHseOs [1] [2] [3]

Molecular Weight 723.18 g/mol [2]

Appearance White to yellowish-gray, crystalline solid [1] [2]

Melting Point 55-60 °C (commercial); 56-57 °C (reference) [1] [2]

Solubility Insoluble in water; soluble in ethanol, acetone, diethyl ether, chloroform,

dichloromethane, benzene [1]

Experimental Protocols
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Isolation from Nutmeg

The isolation of trimyristin from nutmeg is a common introductory organic chemistry experiment due to its

high concentration in the spice (20-25% of the dry mass) [1]. The following workflow outlines the core steps

for this extraction and purification process.
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Diagram of the isolation workflow for trimyristin from nutmeg.

e Principle: Separation leverages the high solubility of trimyristin in organic solvents like diethyl ether
at room temperature, while other components in nutmeg remain less soluble [1].
e Key Steps:

[e]

[e]

[e]

Extraction: Ground nutmeg is soaked in diethyl ether [1].

Filtration: The mixture is filtered to remove insoluble solid residues [1].

Solvent Removal: The ether is evaporated from the filtrate using distillation or rotary
evaporation, yielding crude trimyristin [1].

Purification: The crude product can be purified via recrystallization to obtain pure trimyristin

1.

HPLC-MS Analytical Method

For precise analysis, an HPLC-MS method can be used for triglyceride mixtures including trimyristin [4].

e Column: Lipak, 3.2 x 100 mm, 5 um, 100 A (dual ended) [4].

Mobile Phase: Gradient from MeOH/EtOH - 60/40% to 10/90% over 10 minutes [4].
Buffer: Ammonium formate (10 mM) with Formic Acid (0.05%) [4].

Flow Rate: 0.5 ml/min [4].

Detection: ESI-SIM monitoring specific adducts: [M+NH4 ] * (m/z 741 for trimyristin) and
[M+HCOOH+H] * [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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[Online PDF]. Available at: [https://www.smolecule.com/products/b545909#trimyristin-spectroscopic-

data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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